4-(3,5-dimethoxybenzoyl)-N-[3-(4-fluorophenoxy)-5-nitrophenyl]benzamide

• IUPAC Name: 4-(3,5-dimethoxybenzoyl)-N-[3-(4-fluorophenoxy)-5-nitrophenyl]benzamide
• InChI: InChI=1S/C28H21FN2O7/c1-36-24-11-19(12-25(16-24)37-2)27(32)17-3-5-18(6-4-17)28(33)30-21-13-22(31(34)35)15-26(14-21)38-23-9-7-20(29)8-10-23/h3-16H,1-2H3,(H,30,33)
• InChI Key: KKHNPTQFPOSWDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)C2=CC=C(C=C2)C(=O)NC3=CC(=CC(=C3)OC4=CC=C(C=C4)F)[N+](=O)[O-])OC
• Molecular Formula: C28H21FN2O7
• Molecular Weight: 516.5 g/mol

Description

4-(3,5-dimethoxybenzoyl)-N-[3-(4-fluorophenoxy)-5-nitrophenyl]benzamide, also known as DFN-15, is a novel compound that has shown promising results in scientific research. This compound belongs to the family of benzamides and has been studied extensively for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-(3,5-dimethoxybenzoyl)-N-[3-(4-fluorophenoxy)-5-nitrophenyl]benzamide involves the inhibition of specific enzymes that are involved in various cellular processes such as cell growth, inflammation, and apoptosis. The compound has been shown to inhibit the activity of phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammation, and histone deacetylase (HDAC), which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. The compound has been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. Additionally, this compound has been shown to improve cognitive function and reduce the progression of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

4-(3,5-dimethoxybenzoyl)-N-[3-(4-fluorophenoxy)-5-nitrophenyl]benzamide has several advantages for lab experiments, including its high potency and specificity for its target enzymes. However, the compound has some limitations, such as its low solubility in water and potential toxicity at high doses.

Future Directions

There are several future directions for the research of 4-(3,5-dimethoxybenzoyl)-N-[3-(4-fluorophenoxy)-5-nitrophenyl]benzamide, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other diseases, and the optimization of its pharmacokinetic properties. Additionally, the compound could be used as a lead compound for the development of new drugs with improved efficacy and safety profiles.
In conclusion, this compound is a novel compound that has shown promising results in scientific research for its potential therapeutic applications. The compound's mechanism of action involves the inhibition of specific enzymes that are involved in various cellular processes, and it has several biochemical and physiological effects in animal models. While there are some limitations to its use in lab experiments, there are several future directions for the research of this compound that could lead to the development of new drugs with improved efficacy and safety profiles.

Scientific Research Applications

4-(3,5-dimethoxybenzoyl)-N-[3-(4-fluorophenoxy)-5-nitrophenyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. The compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in animal models.